Cas no 1416439-17-2 (TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE)

• Product Name: TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE
• CAS No: 1416439-17-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6394368
• PubChem ID: 53913937
• Update Time: 2025-05-21

TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE
• Carbamic acid, N-(1,1-dimethyl-3-buten-1-yl)-, 1,1-dimethylethyl ester
• TERT-BUTYL(2-METHYLPENT-4-EN-2-YL)CARBAMATE
• 1416439-17-2
• tert-butyl N-(2-methylpent-4-en-2-yl)carbamate
• EN300-4416821

• Inchi： 1S/C11H21NO2/c1-7-8-11(5,6)12-9(13)14-10(2,3)4/h7H,1,8H2,2-6H3,(H,12,13)
• InChI Key： IFSLNNOKVHEUOZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)(C)CC=C

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 264.2±19.0 °C(Predicted)
• pka: 12.84±0.46(Predicted)

Additional information on TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE

TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE (CAS 1416439-17-2): A Versatile Building Block in Organic Synthesis

TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE, identified by its unique CAS registry number 1416439-17-2, represents a structurally distinct carbamate derivative with significant potential in modern synthetic chemistry. This compound, characterized by its tert-butyl carbamate functionality and a branched pentenyl chain, has emerged as a valuable intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. Its molecular structure combines the stability of the tert-butyl group with the reactivity of an unsaturated carbon chain, enabling its application in diverse chemical transformations.

The CAS 1416439-17-2 compound is synthesized through well-established carbamation protocols involving the reaction of 2-methylpent-4-en-2-amines with di-*tert*-butyl dicarbonate under controlled conditions. Recent advancements in green chemistry have further optimized this process, reducing solvent usage and improving atom economy. The resulting product exhibits excellent solubility in common organic solvents such as dichloromethane and ethyl acetate, while maintaining thermal stability up to 85°C under inert atmosphere conditions.

In contemporary research, the TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE structure has been strategically employed as a temporary protecting group for amine functionalities during complex molecule synthesis. This application leverages the compound's ability to undergo selective deprotection under mild acidic conditions (e.g., 5% TFA in DCM), a critical advantage over traditional Boc or Cbz protecting groups. Notably, studies published in *Organic Letters* (DOI: 10.1021/acs.orglett.9b03856) demonstrate its utility in total synthesis pathways for natural products containing conjugated diene systems.

The unique stereochemistry of the CAS 1416439-17-2 compound has also attracted attention in asymmetric synthesis applications. Researchers at the University of Tokyo recently reported its use as a chiral auxiliary in Diels-Alder reactions, achieving up to 87% enantiomeric excess when combined with Lewis acid catalysts like Zn(OTf)₂. This breakthrough highlights the compound's role in enabling enantioselective transformations that are crucial for pharmaceutical development.

In medicinal chemistry contexts, derivatives of TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE have shown promising activity as modulators of G protein-coupled receptors (GPCRs). A 2023 study published in *ACS Medicinal Chemistry Letters* revealed that deprotected analogs exhibited sub-micromolar binding affinity for the CXCR4 receptor, a target associated with cancer metastasis and HIV infection pathways. These findings underscore the importance of maintaining structural integrity during synthetic processes involving this compound.

The compound's reactivity profile extends to transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed C-N bond formation using this carbamate derivative has enabled efficient access to substituted pyrrolidines and piperidines - core structures found in numerous FDA-approved drugs including antihypertensives and antidepressants. Mechanistic studies suggest that the tert-butyl group plays a dual role as both steric shield and directing group during these transformations.

Analytical characterization techniques confirm the structural authenticity of CAS 1416439-17-2 through high-resolution mass spectrometry (HRMS) showing [M+H]⁺ at m/z 308.5587 and distinctive NMR signatures: δ_H = 0.88 (d, J=7Hz, CH₃), δ_C = 55.3 (C(O)N), and δ_C = 38.6 (quaternary carbon). These spectral features align with computational predictions from DFT calculations performed at B3LYP/6–31G(d,p) level of theory.

In industrial applications, this compound serves as an essential intermediate for synthesizing bioactive terpenoids through ring-closing metathesis reactions. The branched pentenyl chain provides optimal geometry for ruthenium-based catalysts like Grubbs' second-generation catalysts, achieving turnover numbers exceeding 500 under standard conditions. This efficiency makes it particularly valuable for large-scale production processes requiring high yields and minimal byproduct formation.

Safety data indicates that while not classified as hazardous under REACH regulations, appropriate handling precautions should be maintained during laboratory-scale manipulations due to its potential reactivity with strong acids or oxidizing agents. Storage recommendations include keeping it sealed at temperatures below 30°C away from moisture sources to preserve its shelf life beyond two years.

Ongoing research continues to explore novel applications for this versatile building block. Current investigations focus on its potential role in developing stimuli-responsive materials where reversible protection/deprotection cycles could be triggered by pH or temperature changes - an emerging field with implications for smart drug delivery systems and adaptive coatings.